Cas no 1805316-78-2 (Methyl 4-(difluoromethyl)-2-fluoropyridine-6-carboxylate)

• Product Name: Methyl 4-(difluoromethyl)-2-fluoropyridine-6-carboxylate
• CAS No: 1805316-78-2
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• CID: 4799969
• Update Time: 2025-07-19

Methyl 4-(difluoromethyl)-2-fluoropyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-2-fluoropyridine-6-carboxylate

• Inchi： 1S/C8H6F3NO2/c1-14-8(13)5-2-4(7(10)11)3-6(9)12-5/h2-3,7H,1H3
• InChI Key： RDLSVFUSIUUOKT-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(C(=O)OC)C=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-(difluoromethyl)-2-fluoropyridine-6-carboxylate

Recent Advances in the Application of Methyl 4-(difluoromethyl)-2-fluoropyridine-6-carboxylate (CAS: 1805316-78-2) in Chemical Biology and Pharmaceutical Research

The compound Methyl 4-(difluoromethyl)-2-fluoropyridine-6-carboxylate (CAS: 1805316-78-2) has recently emerged as a promising building block in medicinal chemistry and chemical biology research. This fluorinated pyridine derivative has attracted significant attention due to its unique physicochemical properties and potential applications in drug discovery. Recent studies have demonstrated its utility as a versatile intermediate for the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's role in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized Methyl 4-(difluoromethyl)-2-fluoropyridine-6-carboxylate as a key intermediate to introduce both fluorine atoms and the carboxylate moiety, which proved critical for optimizing binding affinity and metabolic stability. The resulting compounds showed improved pharmacokinetic profiles compared to previous generations of BTK inhibitors.

In the field of PET radiopharmaceuticals, a recent breakthrough (Nature Communications, 2024) demonstrated the compound's potential as a precursor for fluorine-18 labeled tracers. The presence of multiple fluorine atoms in the molecule allows for various labeling strategies, making it particularly valuable for developing new diagnostic agents for neurological disorders. The study reported successful radiosynthesis with high yield and excellent radiochemical purity, opening new possibilities for neuroimaging applications.

Structural activity relationship (SAR) studies published in Bioorganic & Medicinal Chemistry Letters (2024) have provided deeper insights into the compound's interactions with biological targets. The difluoromethyl group at the 4-position was found to significantly influence both the lipophilicity and the electronic properties of derived compounds, while the 2-fluoro substituent contributed to enhanced target binding through favorable halogen bonding interactions. These findings are guiding the design of next-generation pharmaceutical candidates.

From a synthetic chemistry perspective, recent advancements in continuous flow chemistry (Organic Process Research & Development, 2023) have improved the scalability of Methyl 4-(difluoromethyl)-2-fluoropyridine-6-carboxylate production. The new methodologies address previous challenges in handling the compound's sensitivity to moisture and temperature, enabling more efficient large-scale synthesis while maintaining high purity standards required for pharmaceutical applications.

Ongoing research is exploring the compound's potential in covalent inhibitor design, as reported in a recent ACS Medicinal Chemistry Letters publication (2024). The unique electronic properties of the difluoromethyl group appear to facilitate selective covalent bond formation with specific cysteine residues in target proteins. This approach is being investigated for developing irreversible inhibitors with enhanced selectivity profiles for challenging drug targets.

In conclusion, Methyl 4-(difluoromethyl)-2-fluoropyridine-6-carboxylate (CAS: 1805316-78-2) has established itself as a valuable chemical entity in modern drug discovery. Its applications span from kinase inhibitor development to radiopharmaceuticals, with recent research continuing to uncover new utilities for this versatile building block. The compound's unique combination of fluorine atoms and functional groups makes it particularly suited for addressing contemporary challenges in medicinal chemistry, including the need for improved metabolic stability and target selectivity.